95-73-8

2,4-Dichlorotoluene

In Stock

• CAS RN:
• 95-73-8

• Formula:
• C7H6Cl2

• InChI:
• InChI=1S/C7H6Cl2/c1-5-2-3-6(8)4-7(5)9/h2-4H,1H3

• InChIKey:
• FUNUTBJJKQIVSY-UHFFFAOYSA-N

• 2,4-dichlorotoluene is a clear colorless liquid. (NTP, 1992)
  2,4-Dichlorotoluene is a dichlorobenzene.

3-Phenyl-5-(3-(piperidin-1-yl)propyl)isoxazole

Usually In Stock

• CAS RN:
• 895-73-8

• Formula:
• C17H22N2O

• InChI:
• InChI=1S/C17H22N2O/c1-3-8-15(9-4-1)17-14-16(20-18-17)10-7-13-19-11-5-2-6-12-19/h1,3-4,8-9,14H,2,5-7,10-13H2

• InChIKey:
• UOUVJMKUBQBVKR-UHFFFAOYSA-N

• 3-Phenyl-5-(3-(piperidin-1-yl)propyl)isoxazole is a useful research compound. Its molecular formula is C17H22N2O and its molecular weight is 270.37 g/mol. The purity is usually 95%.

Benquinox

In Stock

• CAS RN:
• 495-73-8

• Formula:
• C13H11N3O2

• InChI:
• InChI=1S/C13H11N3O2/c17-13(10-4-2-1-3-5-10)15-14-11-6-8-12(16-18)9-7-11/h1-9,14H,(H,15,17)

• InChIKey:
• ORLIFVYIUIQGOA-UHFFFAOYSA-N

• Benquinox is a member of benzamides.

ditert-butyl (2S)-2-aminobutanedioate

• CAS RN:
• 13795-73-8

• Formula:
• C12H23NO4

• InChI:
• InChI=1S/C12H23NO4/c1-11(2,3)16-9(14)7-8(13)10(15)17-12(4,5)6/h8H,7,13H2,1-6H3/t8-/m0/s1

• InChIKey:
• FNCGNFXGKHSMKJ-QMMMGPOBSA-N

• Ditert-butyl (2S)-2-aminobutanedioate is a useful research compound. Its molecular formula is C12H23NO4 and its molecular weight is 245.32 g/mol. The purity is usually 95%.

4,4,6-Trimethylcyclohex-2-en-1-one

• CAS RN:
• 13395-73-8

• Formula:
• C9H14O

• InChI:
• InChI=1S/C9H14O/c1-7-6-9(2,3)5-4-8(7)10/h4-5,7H,6H2,1-3H3

• InChIKey:
• PLXVUZMJQPEWPH-UHFFFAOYSA-N

• 4,4,6-Trimethylcyclohex-2-en-1-one is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21 g/mol. The purity is usually 95%.

n-(Cyanomethyl)-3-oxobutanamide

• CAS RN:
• 39795-73-8

• Formula:
• C6H8N2O2

• InChI:
• InChI=1S/C6H8N2O2/c1-5(9)4-6(10)8-3-2-7/h3-4H2,1H3,(H,8,10)

• InChIKey:
• KAHLAAFLYJDGFP-UHFFFAOYSA-N

• N-(Cyanomethyl)-3-oxobutanamide is a useful research compound. Its molecular formula is C6H8N2O2 and its molecular weight is 140.14 g/mol. The purity is usually 95%.

3-Octylpentane-2,4-dione

• CAS RN:
• 13195-73-8

• Formula:
• C13H24O2

• InChI:
• InChI=1S/C13H24O2/c1-4-5-6-7-8-9-10-13(11(2)14)12(3)15/h13H,4-10H2,1-3H3

• InChIKey:
• KOMWCCYRQJBJDF-UHFFFAOYSA-N

• 3-Octylpentane-2,4-dione is a useful research compound. Its molecular formula is C13H24O2 and its molecular weight is 212.33 g/mol. The purity is usually 95%.

Hexanesulfonic acid

In Stock

• CAS RN:
• 13595-73-8

• Formula:
• C6H14O3S

• InChI:
• InChI=1S/C6H14O3S/c1-2-3-4-5-6-10(7,8)9/h2-6H2,1H3,(H,7,8,9)

• InChIKey:
• FYAQQULBLMNGAH-UHFFFAOYSA-N

• Hexanesulfonic acid, also known as Hexanesulfonic acid, is a useful research compound. Its molecular formula is C6H14O3S and its molecular weight is 166.24 g/mol. The purity is usually 95%.

4,4-Dimethyl-2-oxohex-5-enoic acid

Usually In Stock

• CAS RN:
• 217195-73-8

• Formula:
• C8H12O3

• InChI:
• InChI=1S/C8H12O3/c1-4-8(2,3)5-6(9)7(10)11/h4H,1,5H2,2-3H3,(H,10,11)

• InChIKey:
• XSJPLFYKYMURJY-UHFFFAOYSA-N

• 4,4-Dimethyl-2-oxohex-5-enoic acid is a useful research compound. Its molecular formula is C8H12O3 and its molecular weight is 156.181. The purity is usually 95%.

5-(Methoxymethyl)-2-piperazin-1-yl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one;dihydrochloride

Usually In Stock

• CAS RN:
• 2379995-73-8

• Formula:
• C11H18Cl2N6O2

• InChI:
• InChI=1S/C11H16N6O2.2ClH/c1-19-7-8-6-9(18)17-10(13-8)14-11(15-17)16-4-2-12-3-5-16;;/h6,12H,2-5,7H2,1H3,(H,13,14,15);2*1H

• InChIKey:
• RQACDLMUUYPFOW-UHFFFAOYSA-N

• 5-(Methoxymethyl)-2-piperazin-1-yl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one;dihydrochloride is a useful research compound. Its molecular formula is C11H18Cl2N6O2 and its molecular weight is 337.21. The purity is usually 95%.

N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(m-tolyl)acetamide

In Stock

• CAS RN:
• 1019095-73-8

• Formula:
• C24H24N4O2S

• InChI:
• InChI=1S/C24H24N4O2S/c1-4-30-20-10-8-19(9-11-20)21-15-31-24(25-21)28-22(13-17(3)27-28)26-23(29)14-18-7-5-6-16(2)12-18/h5-13,15H,4,14H2,1-3H3,(H,26,29)

• InChIKey:
• XZNKSWPMHNNRFK-UHFFFAOYSA-N

• N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C24H24N4O2S and its molecular weight is 432.5 g/mol. The purity is usually 95%.

2-bromo-N-methyl-5-(trifluoromethyl)aniline

In Stock

• CAS RN:
• 1187395-73-8

• Formula:
• C8H7BrF3N

• InChI:
• InChI=1S/C8H7BrF3N/c1-13-7-4-5(8(10,11)12)2-3-6(7)9/h2-4,13H,1H3

• InChIKey:
• RAHVALVNOCFVCO-UHFFFAOYSA-N

• 2-bromo-N-methyl-5-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C8H7BrF3N and its molecular weight is 254.05. The purity is usually 95%.